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Compound of Interest

Compound Name: Pentyl isovalerate

Cat. No.: B1198638 Get Quote

Pentyl Isovalerate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of pentyl isovalerate, a significant ester in

the fields of flavor, fragrance, and potentially, pharmaceutical sciences. This document outlines

its chemical nomenclature, physicochemical properties, and detailed experimental protocols for

its synthesis and analysis.

Chemical Nomenclature: Synonyms and Alternative
Names
Pentyl isovalerate is known by a variety of names across different industries and chemical

databases. A comprehensive list of these synonyms and alternative chemical names is

provided below to aid in literature searches and chemical sourcing.

The compound is systematically named pentyl 3-methylbutanoate according to IUPAC

nomenclature.[1] It is the ester formed from the reaction of pentan-1-ol (amyl alcohol) and 3-

methylbutanoic acid (isovaleric acid).

Common synonyms and trade names include:
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n-Amyl isovalerate[1][2]

Amyl isovalerate[3][4]

Pentyl 3-methylbutyrate[2]

Isovaleric acid, pentyl ester[1][2]

1-Pentyl isovalerate[1][2]

n-Amyl iso-valerate[2]

Pentyl isopentanoate[1]

Butanoic acid, 3-methyl-, pentyl ester[2][5]

It is crucial to distinguish pentyl isovalerate from its isomer, isoamyl isovalerate (also known

as isopentyl isovalerate), which has a branched pentyl group and is formed from isoamyl

alcohol and isovaleric acid.[6][7]

Physicochemical Properties
A summary of the key physicochemical properties of pentyl isovalerate is presented in the

table below. This data is essential for its application in various experimental and industrial

settings.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀O₂ [2][8]

Molecular Weight 172.27 g/mol [8]

CAS Number 25415-62-7 [2]

Appearance
Colorless liquid with a fruity,

apple-like odor
[3][2]

Boiling Point 195.7 °C at 760 mmHg [2]

Density 0.872 g/cm³ [2]

Refractive Index n20/D 1.414 [2]

Flash Point 71.4 °C [2]

Vapor Pressure 0.413 mmHg at 25°C [2]

Solubility

Insoluble in water; soluble in

most fixed oils and propylene

glycol.

[7]

logP 2.76590 [2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of pentyl isovalerate are provided

below. These protocols are based on established chemical principles and can be adapted for

specific laboratory conditions.

Synthesis of Pentyl Isovalerate via Fischer Esterification
This protocol describes the synthesis of pentyl isovalerate through the acid-catalyzed

esterification of pentan-1-ol and isovaleric acid.

Materials:

Pentan-1-ol
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Isovaleric acid (3-methylbutanoic acid)

Concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent

Round-bottom flask

Reflux condenser

Heating mantle or water bath

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of pentan-1-ol and

isovaleric acid. A slight excess of the less expensive reagent can be used to drive the

equilibrium towards the product.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid

(approximately 1-2% of the total volume of reactants) to the flask while swirling.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle or water bath. The reaction is typically refluxed for 1-2 hours.

Work-up:

Allow the reaction mixture to cool to room temperature.
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Transfer the mixture to a separatory funnel.

Add an equal volume of deionized water and shake gently. Allow the layers to separate

and discard the lower aqueous layer.

Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize

any unreacted acid (caution: CO₂ evolution), followed by a saturated sodium chloride

solution to remove any remaining water-soluble impurities. Discard the aqueous layer after

each wash.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous

magnesium sulfate or sodium sulfate.

Purification:

Filter the drying agent from the organic solution.

Purify the crude pentyl isovalerate by simple or fractional distillation. Collect the fraction

that boils at the expected boiling point of pentyl isovalerate (approximately 195-196 °C at

atmospheric pressure).

Analysis of Pentyl Isovalerate by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general method for the qualitative and quantitative analysis of pentyl
isovalerate in a sample matrix.

Instrumentation and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)

Helium (carrier gas)

Pentyl isovalerate standard

Suitable solvent for sample and standard dilution (e.g., hexane, dichloromethane)
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Microsyringe for sample injection

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 10 °C/min to 240 °C

Final hold: 5 minutes at 240 °C

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 40-400

Procedure:

Standard Preparation: Prepare a series of standard solutions of pentyl isovalerate in a

suitable solvent at known concentrations.

Sample Preparation: Dilute the sample containing pentyl isovalerate in the same solvent

used for the standards to a concentration within the calibration range.

Analysis:

Inject the prepared standards and samples into the GC-MS system.
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Acquire the data.

Data Analysis:

Qualitative Analysis: Identify the pentyl isovalerate peak in the sample chromatogram by

comparing its retention time and mass spectrum with that of the authentic standard. The

mass spectrum of pentyl isovalerate will show characteristic fragment ions.

Quantitative Analysis: Construct a calibration curve by plotting the peak area of the pentyl
isovalerate standard against its concentration. Determine the concentration of pentyl
isovalerate in the sample by interpolating its peak area on the calibration curve.

Visualizations
Naming Convention for Pentyl Isovalerate
The following diagram illustrates the relationship between the systematic and common names

of pentyl isovalerate and its constituent alcohol and carboxylic acid.
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Caption: Relationship between reactants, product, and synonyms of pentyl isovalerate.

Experimental Workflow for Synthesis and Purification
The diagram below outlines the major steps involved in the laboratory synthesis and

subsequent purification of pentyl isovalerate.
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Catalyst
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of pentyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentyl isovalerate synonyms and alternative chemical
names.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198638#pentyl-isovalerate-synonyms-and-
alternative-chemical-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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